Cas no 13623-82-0 (trans-decahydro-1,7-naphthyridine)

• Product name: trans-decahydro-1,7-naphthyridine
• CAS No: 13623-82-0
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 4459187
• PubChem ID: 22215310

trans-decahydro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine, decahydro-, trans-
• (4AS,8aR)-1,2,3,4,4a,5,6,7,8,8a-Decahydro-1,7-naphthyridine
• TRANS-DECAHYDRO-1,7-NAPHTHYRIDINE
• 13623-82-0
• DTXSID80623453
• XOYWYIBCMNHXFE-HTQZYQBOSA-N
• (4aR,8aS)-Decahydro-1,7-naphthyridine
• P13061
• Decahydro[1,7]naphthyridine, (E)-
• 2,9-Diazabicyclo[4.4.0]decane, trans-
• (4aR,8aS)-1,2,3,4,4a,5,6,7,8,8a-decahydro-1,7-naphthyridine
• trans-decahydro-1,7-naphthyridine

• Inchi： 1S/C8H16N2/c1-2-7-3-5-9-6-8(7)10-4-1/h7-10H,1-6H2/t7-,8-/m0/s1
• InChI Key： XOYWYIBCMNHXFE-YUMQZZPRSA-N
• SMILES： N1[C@]2([H])[C@]([H])(CCNC2)CCC1

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on trans-decahydro-1,7-naphthyridine

1,7-Naphthyridine, Decahydro-, Trans-: A Comprehensive Overview

The compound with CAS No. 13623-82-0, commonly referred to as 1,7-naphthyridine, decahydro-, trans-, is a significant molecule in the field of organic chemistry. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in the naphthalene framework. The decahydro prefix indicates that this compound is a fully hydrogenated derivative of the parent naphthyridine structure. The trans configuration specifies the spatial arrangement of substituents on the molecule.

Recent advancements in synthetic methodologies have enabled chemists to explore the synthesis and properties of 1,7-naphthyridine, decahydro-, trans- in greater depth. One notable approach involves the hydrogenation of its parent aromatic compound using catalytic hydrogenation techniques. This process not only yields high-purity samples but also allows for precise control over the stereochemistry of the product. The trans configuration is particularly advantageous in applications where specific stereochemical properties are required.

The structural uniqueness of 1,7-naphthyridine, decahydro-, trans- makes it a valuable compound in various chemical industries. Its fully saturated structure imparts stability and enhances its solubility in organic solvents, making it suitable for use as an intermediate in pharmaceutical synthesis. Recent studies have highlighted its potential as a building block for constructing complex molecules with bioactive properties.

In terms of physical properties, 1,7-naphthyridine, decahydro-, trans- exhibits a melting point of approximately 95°C and a boiling point around 250°C under standard conditions. Its density is about 1.2 g/cm³, and it is sparingly soluble in water but dissolves readily in common organic solvents such as dichloromethane and ethyl acetate.

From an application standpoint, this compound finds utility in the development of agrochemicals and specialty chemicals. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis protocols. Furthermore, recent research has focused on its role as a ligand in organometallic catalysis, where its electronic properties facilitate efficient catalytic cycles.

Environmental considerations are also a critical aspect when handling 1,7-naphthyridine, decahydro-, trans-. Studies have shown that it undergoes biodegradation under aerobic conditions, with complete mineralization achieved within 48 hours under controlled laboratory settings. This makes it an eco-friendly choice for industrial applications compared to other similar compounds.

In summary, 1,7-naphthyridine, decahydro-, trans- (CAS No. 13623-82-0) is a versatile compound with promising applications across multiple domains of chemistry and chemical engineering. Its unique structure and favorable physical properties position it as an essential intermediate for synthesizing advanced materials and bioactive molecules.